![molecular formula C7H18Cl2N2 B1382693 N,N,2-trimethylpyrrolidin-3-amine dihydrochloride CAS No. 1803609-71-3](/img/structure/B1382693.png)
N,N,2-trimethylpyrrolidin-3-amine dihydrochloride
Overview
Description
“N,N,2-trimethylpyrrolidin-3-amine dihydrochloride” is a chemical compound with the CAS Number: 1803609-71-3 . It has a molecular weight of 201.14 . This compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC Name for this compound is this compound . The Inchi Code is 1S/C7H16N2.2ClH/c1-6-7(9(2)3)4-5-8-6;;/h6-8H,4-5H2,1-3H3;2*1H .Scientific Research Applications
Selective N-Nitrosation of Amines
N,N,2-trimethylpyrrolidin-3-amine dihydrochloride can be involved in selective N-nitrosation processes. For instance, N2O4 supported on cross-linked polyvinylpyrrolidone (PVP) was used to nitrosate dialkyl amines, showcasing selectivity for N-nitrosation in the presence of various amines and secondary amides under mild conditions (Iranpoor, Firouzabadi, & Pourali, 2003).
N-Acylpyrroles Synthesis
This compound can be part of the synthesis of N-acylpyrroles. A method involving condensation of carboxylic acids with related amines, followed by acid-mediated cyclization, has been developed. This method is tolerant to a variety of functional groups (Maehara, Kanno, Yokoshima, & Fukuyama, 2012).
Ring-Opening Polymerization of Amino Acid N-Carboxyanhydrides
This compound can be used in the ring-opening polymerization of amino acid N-carboxyanhydrides (NCAs). N-trimethylsilyl (N-TMS) amine mediates this polymerization, leading to controlled functional groups at the C-termini of polypeptides (Lu & Cheng, 2008).
Synthesis of Linear and Heterocyclic Compounds
The reagent is also used in the synthesis of linear and heterocyclic compounds. Aminopropyltriethoxysilane and N-[2-(aminoethyl)-N-3-(trimethoxysilyl)propyl]-amine react with various compounds to form intermediate products, which further undergo reactions leading to cyclic and linear products (Kirilin, Belova, Gavrilova, & Korobova, 2009).
Application in Oligo- and Polymerization
This compound finds application in oligo- and polymerization studies. Group 4 metal complexes that contain amine, amido, and aminopyridinato ligands have been synthesized using trimethylsilyl-substituted 2-aminopyridines. These complexes show activity in the polymerization of α-olefins (Fuhrmann, Brenner, Arndt, & Kempe, 1996).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Properties
IUPAC Name |
N,N,2-trimethylpyrrolidin-3-amine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2.2ClH/c1-6-7(9(2)3)4-5-8-6;;/h6-8H,4-5H2,1-3H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFDRXWZLVLBEOF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(CCN1)N(C)C.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H18Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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